Cas no 306936-92-5 (3H-1,2,4-Triazole-3-thione,5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl-)

3H-1,2,4-Triazole-3-thione,5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl- structure
306936-92-5 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl-
CAS No:306936-92-5
MF:C12H13Cl2N3S
MW:302.222718954086
CID:300279
PubChem ID:2735972
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl-
    • 3-[(3,4-dichlorophenyl)methyl]-4-propyl-1H-1,2,4-triazole-5-thione
    • 5-(3,4-DICHLOROBENZYL)-4-PROPYL-1,2,4-TRIAZOLE-3-THIOL
    • 5-(3,4-dichlorobenzyl)-4-propyl-4H-1,2,4-triazole-3-thiol
    • HMS566B09
    • DTXSID30371058
    • A820552
    • SR-01000644830-1
    • 5-[(3,4-Dichlorophenyl)methyl]-4-propyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 3H-1,2,4-Triazole-3-thione, 5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl-
    • 306936-92-5
    • Maybridge1_008655
    • CCG-55828
    • FT-0619615
    • MFCD01313853
    • Inchi: 1S/C12H13Cl2N3S/c1-2-5-17-11(15-16-12(17)18)7-8-3-4-9(13)10(14)6-8/h3-4,6H,2,5,7H2,1H3,(H,16,18)
    • InChI Key: ZDBXYIAYJIOLDG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CC1=NNC(N1CCC)=S)Cl

Computed Properties

  • Exact Mass: 301.02100
  • Monoisotopic Mass: 301.0207240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • Melting Point: 149-150
  • PSA: 69.51000
  • LogP: 3.87440

3H-1,2,4-Triazole-3-thione,5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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